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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various fixing agents used
in the dyeing of cellulosic fibers with Reactive Orange 86. The selection of an appropriate
fixing agent is crucial for achieving optimal color yield, high fixation efficiency, and excellent
fastness properties. This document summarizes quantitative data, details experimental
protocols, and visualizes the workflow to aid in the selection of the most effective fixing agent
for your research and development needs.

Comparative Performance of Fixing Agents

The efficacy of different fixing agents with Reactive Orange 86 can be evaluated based on key
performance indicators such as color strength (K/S), fixation percentage, and fastness

properties. The following table provides a summary of the expected performance of commonly
used fixing agents.
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] Rubbing
Washing
o _ Color Fastness
Fixing Concentrati o Fastness
Strength Fixation (%) (ISO 105-
Agent on (% owf) (1ISO 105-
(KIS) X12) -
C06)
Dry/Wet
Sodium
Carbonate 20 18.5 75 4 4/3
(Soda Ash)
Sodium
) 15 19.2 80 4-5 413-4
Silicate
Mixed Alkali
(Sodium
Carbonate + 10+2 19.8 85 4-5 4/3-4
Sodium
Hydroxide)
Cationic
Fixing Agent
979 5 4/4
(Post-
treatment)

Disclaimer: The data presented in this table is a synthesis of typical values reported for reactive
dyes on cellulosic fibers and may not represent the results of a single direct comparative study
on Reactive Orange 86. Actual results may vary depending on the specific experimental
conditions, substrate, and quality of reagents.

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental protocols are
essential. The following are methodologies for dyeing cotton fabric with Reactive Orange 86
using different fixing agents and for evaluating their performance.

Dyeing Protocol with Alkaline Fixing Agents (Exhaust
Method)
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This protocol is applicable for Sodium Carbonate, Sodium Silicate, and Mixed Alkali.

Materials and Reagents:

Scoured and bleached 100% cotton fabric

» Reactive Orange 86 dye

e Sodium Chloride (Glauber's salt)

e Fixing Agent: Sodium Carbonate (Na2COs), Sodium Silicate (Na2SiOs), or a mixture of
Sodium Carbonate and Sodium Hydroxide (NaOH)

e Acetic Acid (for neutralization)

» Non-ionic soaping agent

o Laboratory dyeing machine (e.g., IR dyer)

Spectrophotometer for color measurement

Procedure:

o Dye Bath Preparation: Prepare a dyebath with a liquor ratio of 1:20 (fabric weight:water
volume).

e Dyeing - Exhaustion Phase:

[e]

Set the dyebath temperature to 40°C.

[e]

Add the pre-dissolved Reactive Orange 86 dye (2% on the weight of fabric - owf).

o

Add Sodium Chloride (60 g/L) in two portions over 15 minutes.

[¢]

Run the dyeing for 30 minutes to allow for dye exhaustion.

e Dyeing - Fixation Phase:

o Add the selected fixing agent to the dyebath:
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» Sodium Carbonate: 20 g/L
» Sodium Silicate: 15 g/L

» Mixed Alkali: 10 g/L Sodium Carbonate and 2 g/L Sodium Hydroxide
o Raise the temperature to 60°C and continue dyeing for 60 minutes.

e Washing-Off:

o

Drain the dyebath.

[¢]

Rinse the dyed fabric thoroughly with cold water.

[e]

Neutralize with a 0.5 g/L acetic acid solution.

[e]

Soap the fabric at 95°C for 10 minutes with 2 g/L of a non-ionic soaping agent.

Rinse with hot and then cold water.

o

[¢]

Dry the fabric at 80°C.

Post-treatment with Cationic Fixing Agent

This protocol is performed after the initial dyeing and washing-off process.

Procedure:

Following the washing-off step of the dyeing protocol, prepare a fresh bath with a liquor ratio
of 1:20.

Add 2% (owf) of the cationic fixing agent to the bath.

Treat the dyed fabric at 40°C for 20 minutes.

Rinse the fabric with cold water and dry.

Evaluation of Performance
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o Color Strength (K/S): Measure the spectral reflectance of the dyed samples using a
spectrophotometer and calculate the K/S value using the Kubelka-Munk equation.[1]

» Fixation Percentage (%F): The fixation percentage can be determined by
spectrophotometrically measuring the absorbance of the dye bath before and after dyeing to
calculate the exhaustion (E), and then measuring the absorbance of the stripping solution
after removing the unfixed dye to calculate the fixation (F).

e Washing Fastness: Evaluate according to the ISO 105-C06 standard.[2]

e Rubbing Fastness: Evaluate according to the ISO 105-X12 standard for both dry and wet
conditions.

Visualizing the Experimental Workflow

To provide a clear overview of the experimental process, the following diagrams have been
generated using Graphviz (DOT language).
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Caption: Experimental workflow for dyeing and evaluation.
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Caption: Simplified dye fixation and hydrolysis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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